Cas no 1065100-55-1 (1-Methyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Methyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1065100-55-1
• MF: C₈H₆N₄
• MW: 158.160040378571
• MDL: MFCD11054186
• CID: 1037608
• PubChem ID: 28693423
• Update Time: 2025-11-02

1-Methyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d][1,2,3]triazole-5-carbonitrile
• 1-methylbenzotriazole-5-carbonitrile
• 1-Methyl-1,2,3-benzotriazole-5-carbonitrile
• 1065100-55-1
• CS-0127885
• 1-methyl-1H-benzotriazole-5-carbonitrile
• MFCD11054186
• G66161
• CCG-344331
• 1-Methyl-1H-1,2,3-benzotriazole-5-carbonitrile
• STL431511
• DTXSID70651563
• FS-4952
• AKOS006307377
• 1-methyl-1H-1,2,3-benzotriazole-5-carbonitrile(SALTDATA: FREE)
• EN300-817929
• DB-354462
• SCHEMBL19915948
• 1-METHYL-1H-1,2,3-BENZOTRIAZOL-5-YL CYANIDE

• MDL： MFCD11054186
• Inchi： 1S/C8H6N4/c1-12-8-3-2-6(5-9)4-7(8)10-11-12/h2-4H,1H3
• InChI Key： ROIYELGCEZSLTK-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(C#N)=CC=2N=N1

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.50000
• LogP: 0.83998

Additional information on 1-Methyl-1,2,3-benzotriazole-5-carbonitrile

Comprehensive Guide to 1-Methyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1065100-55-1): Properties, Applications, and Market Insights

1-Methyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1065100-55-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, featuring a benzotriazole core with a methyl and carbonitrile substituent, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this article, we delve into its molecular structure, synthesis methods, key applications, and emerging trends in the global market.

The molecular formula of 1-Methyl-1,2,3-benzotriazole-5-carbonitrile is C₈H₆N₄, with a molecular weight of 158.16 g/mol. Its structure combines the stability of the benzotriazole ring with the reactivity of the carbonitrile group, enabling diverse functionalization opportunities. Researchers often highlight its role as a building block in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in crop protection formulations, aligning with the growing demand for sustainable agrochemical solutions.

One of the most searched questions about 1-Methyl-1,2,3-benzotriazole-5-carbonitrile revolves around its synthesis. The compound is typically prepared through cyclization reactions involving o-phenylenediamine derivatives, followed by selective nitration and methylation. Advanced catalytic methods, such as palladium-catalyzed cross-coupling, have been employed to enhance yield and purity. These synthetic routes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern organic chemistry.

In the pharmaceutical sector, 1-Methyl-1,2,3-benzotriazole-5-carbonitrile serves as a precursor for bioactive molecules targeting diseases like cancer and inflammation. Its nitrile group allows for further derivatization into amides or carboxylic acids, expanding its utility in drug discovery. Notably, the rise of AI-driven drug design has increased interest in such scaffolds, as computational models predict their high binding affinity to biological targets. This trend aligns with industry efforts to accelerate hit-to-lead optimization processes.

Material scientists also leverage 1-Methyl-1,2,3-benzotriazole-5-carbonitrile for developing high-performance polymers and corrosion inhibitors. Its ability to coordinate with metal ions makes it suitable for coatings in aerospace and automotive applications. With the global push toward green chemistry, researchers are investigating eco-friendly modifications of this compound to reduce environmental impact. These innovations resonate with current searches on sustainable materials and circular economy practices.

The market for 1-Methyl-1,2,3-benzotriazole-5-carbonitrile is projected to grow at a CAGR of 5-7% over the next decade, driven by demand from Asia-Pacific pharmaceutical and agrochemical industries. Suppliers emphasize high-purity grades (>98%) to meet regulatory standards, particularly in Europe and North America. Pricing trends, often queried in procurement databases, fluctuate based on raw material availability and scale of production. Strategic partnerships between manufacturers and R&D institutions are expected to further expand its applications.

For laboratories handling 1-Methyl-1,2,3-benzotriazole-5-carbonitrile, proper storage conditions—such as anhydrous environments and light-sensitive containers—are critical to maintain stability. Safety data sheets (SDS) recommend standard organic compound handling protocols, including PPE and ventilation. These operational details are frequently searched by new users in the chemical industry, underscoring the need for accessible technical documentation.

In summary, 1-Methyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1065100-55-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, agriculture, and materials science positions it as a compound of enduring relevance. As research continues to uncover new functionalities, this molecule will likely remain a focal point in both academic and industrial settings, answering the evolving needs of science and technology.